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Fulvestrant 3-Sulfate Sodium Salt Fulvestrant 3-Sulfate Sodium Salt
Brand Name: Vulcanchem
CAS No.: 403656-83-7
VCID: VC0133351
InChI: InChI=1S/C32H47F5O6S2.Na/c1-30-17-15-26-25-12-11-24(43-45(40,41)42)21-23(25)20-22(29(26)27(30)13-14-28(30)38)10-7-5-3-2-4-6-8-18-44(39)19-9-16-31(33,34)32(35,36)37;/h11-12,21-22,26-29,38H,2-10,13-20H2,1H3,(H,40,41,42);/q;+1/p-1/t22-,26-,27+,28+,29-,30+,44?;/m1./s1
SMILES: CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)OS(=O)(=O)[O-])CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F.[Na+]
Molecular Formula: C32H46F5NaO6S2
Molecular Weight: 708.8 g/mol

Fulvestrant 3-Sulfate Sodium Salt

CAS No.: 403656-83-7

Reference Standards

VCID: VC0133351

Molecular Formula: C32H46F5NaO6S2

Molecular Weight: 708.8 g/mol

Fulvestrant 3-Sulfate Sodium Salt - 403656-83-7

CAS No. 403656-83-7
Product Name Fulvestrant 3-Sulfate Sodium Salt
Molecular Formula C32H46F5NaO6S2
Molecular Weight 708.8 g/mol
IUPAC Name sodium;[(7R,8R,9S,13S,14S,17S)-17-hydroxy-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] sulfate
Standard InChI InChI=1S/C32H47F5O6S2.Na/c1-30-17-15-26-25-12-11-24(43-45(40,41)42)21-23(25)20-22(29(26)27(30)13-14-28(30)38)10-7-5-3-2-4-6-8-18-44(39)19-9-16-31(33,34)32(35,36)37;/h11-12,21-22,26-29,38H,2-10,13-20H2,1H3,(H,40,41,42);/q;+1/p-1/t22-,26-,27+,28+,29-,30+,44?;/m1./s1
Standard InChIKey VASLFPWNDJLPFT-QPCOUQCRSA-M
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)[C@@H](CC4=C3C=CC(=C4)OS(=O)(=O)[O-])CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F.[Na+]
SMILES CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)OS(=O)(=O)[O-])CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F.[Na+]
Canonical SMILES CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)OS(=O)(=O)[O-])CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F.[Na+]
Synonyms (7α,17β)- 7-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-triene-_x000B_3,17-diol 3-(Hydrogen Sulfate) Monosodium Salt;
PubChem Compound 23716607
Last Modified Nov 11 2021
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